Cas no 1152539-35-9 (methyl 3-(ethylamino)benzoate)
methyl 3-(ethylamino)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-(ethylamino)-, methyl ester
- Methyl 3-(ethylamino)benzoate
- methyl 3-(ethylamino)benzoate
-
- Inchi: 1S/C10H13NO2/c1-3-11-9-6-4-5-8(7-9)10(12)13-2/h4-7,11H,3H2,1-2H3
- InChI Key: SVZKZMCIAJUDGI-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=CC(NCC)=C1
Computed Properties
- Exact Mass: 179.094628657g/mol
- Monoisotopic Mass: 179.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 38.3Ų
methyl 3-(ethylamino)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-165809-0.05g |
methyl 3-(ethylamino)benzoate |
1152539-35-9 | 0.05g |
$612.0 | 2023-06-04 | ||
| Enamine | EN300-165809-0.1g |
methyl 3-(ethylamino)benzoate |
1152539-35-9 | 0.1g |
$640.0 | 2023-06-04 | ||
| Enamine | EN300-165809-0.25g |
methyl 3-(ethylamino)benzoate |
1152539-35-9 | 0.25g |
$670.0 | 2023-06-04 | ||
| Enamine | EN300-165809-0.5g |
methyl 3-(ethylamino)benzoate |
1152539-35-9 | 0.5g |
$699.0 | 2023-06-04 | ||
| Enamine | EN300-165809-1.0g |
methyl 3-(ethylamino)benzoate |
1152539-35-9 | 1g |
$728.0 | 2023-06-04 | ||
| Enamine | EN300-165809-2.5g |
methyl 3-(ethylamino)benzoate |
1152539-35-9 | 2.5g |
$1428.0 | 2023-06-04 | ||
| Enamine | EN300-165809-5.0g |
methyl 3-(ethylamino)benzoate |
1152539-35-9 | 5g |
$2110.0 | 2023-06-04 | ||
| Enamine | EN300-165809-10.0g |
methyl 3-(ethylamino)benzoate |
1152539-35-9 | 10g |
$3131.0 | 2023-06-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1417970-50mg |
Methyl 3-(ethylamino)benzoate |
1152539-35-9 | 98% | 50mg |
¥14320.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1417970-100mg |
Methyl 3-(ethylamino)benzoate |
1152539-35-9 | 98% | 100mg |
¥16127.00 | 2024-08-09 |
methyl 3-(ethylamino)benzoate Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
Additional information on methyl 3-(ethylamino)benzoate
Recent Advances in the Study of Methyl 3-(Ethylamino)benzoate (CAS: 1152539-35-9) in Chemical Biology and Pharmaceutical Research
Methyl 3-(ethylamino)benzoate (CAS: 1152539-35-9) is a chemical compound of growing interest in the fields of chemical biology and pharmaceutical research. This ester derivative, characterized by its ethylamino and benzoate functional groups, has shown potential in various applications, including drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a subject of significant scientific inquiry.
One of the key areas of research involving methyl 3-(ethylamino)benzoate is its role as an intermediate in the synthesis of more complex pharmaceutical compounds. Its unique chemical structure allows for modifications that can lead to the development of novel bioactive molecules. For instance, recent publications have highlighted its use in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The compound's ability to act as a building block for these inhibitors underscores its importance in medicinal chemistry.
In addition to its synthetic utility, methyl 3-(ethylamino)benzoate has been investigated for its direct biological effects. Preliminary studies suggest that it may exhibit moderate inhibitory activity against certain enzymes, such as cyclooxygenase-2 (COX-2), which is implicated in inflammation and pain. These findings open up possibilities for the compound's use in developing new anti-inflammatory agents. However, further in vitro and in vivo studies are needed to fully elucidate its mechanism of action and therapeutic potential.
Another promising avenue of research involves the compound's potential as a ligand in metal-organic frameworks (MOFs) for drug delivery applications. Recent work has demonstrated that methyl 3-(ethylamino)benzoate can form stable complexes with transition metals, which could be leveraged to create targeted drug delivery systems. This application is particularly relevant in oncology, where precise drug targeting can minimize side effects and improve treatment efficacy.
Despite these advancements, challenges remain in the large-scale production and optimization of methyl 3-(ethylamino)benzoate for pharmaceutical use. Issues such as yield, purity, and scalability need to be addressed to facilitate its transition from the laboratory to clinical applications. Ongoing research is focused on developing more efficient synthetic routes and purification methods to overcome these hurdles.
In conclusion, methyl 3-(ethylamino)benzoate (CAS: 1152539-35-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a potential bioactive agent highlights its broad applicability. Future studies should aim to explore its therapeutic potential in greater depth, optimize its production processes, and investigate its compatibility with emerging drug delivery technologies. As research progresses, this compound may well become a cornerstone in the development of next-generation pharmaceuticals.
1152539-35-9 (methyl 3-(ethylamino)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)